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Compound of Interest

Compound Name: Glycyllysine

Cat. No.: B1671924

For researchers, scientists, and professionals in drug development, the safe handling of
laboratory chemicals is paramount to both personal safety and the integrity of experimental
outcomes. This guide provides essential, immediate safety and logistical information for
handling Glycyllysine, a dipeptide of glycine and lysine. Adherence to these procedural steps
will minimize risks and ensure a secure laboratory environment.

Personal Protective Equipment (PPE)

When working with Glycyllysine, the use of appropriate personal protective equipment is the
first line of defense against potential exposure. Although not classified as a hazardous
substance, standard laboratory practice dictates minimizing direct contact with any chemical.

Recommended Personal Protective Equipment
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PPE Category

Recommended Equipment

Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles

Protects against splashes and
airborne dust particles.
Conforms to OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166.[1]

Hand Protection

Nitrile rubber gloves

Prevents direct skin contact.
While specific breakthrough
times for Glycyllysine are not
readily available, nitrile gloves
are commonly recommended
for handling similar non-
hazardous chemicals in a

laboratory setting.[1]

Body Protection

Laboratory coat

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not required under normal use

with adequate ventilation

If dust formation is likely, a
particulate filter respirator (e.g.,
P1) may be necessary to

prevent inhalation.[1]

Understanding Glove Permeation Data

While specific permeation data for Glycyllysine is not available, it is crucial to understand the

metrics used to evaluate glove resistance to chemicals. This knowledge allows for informed

decisions when handling other laboratory reagents.
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. Permeation Breakthrough Lo
Rating ) . Description
Time (Minutes)

The glove provides an
Excellent 60 - 480 adequate barrier for most

applications.

The glove provides an
Good 10-59 adequate barrier for most

applications.

The results require additional
Poor 1-9 consideration to determine

suitability for use.

Not Recommended <1 Not recommended for use.

Source: Adapted from general chemical resistance guides for nitrile gloves.

Operational Plan: Step-by-Step Handling and
Disposal

A systematic approach to handling Glycyllysine from receipt to disposal is critical for safety
and maintaining the compound's integrity.

[EEN

. Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area.[1] Keep the container
tightly sealed to prevent moisture absorption.[1]

2. Handling and Preparation:

Engineering Controls: Work in a well-ventilated area. A chemical fume hood is recommended

if there is a potential for dust generation.
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e Hygiene Practices: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the
laboratory. Wash hands thoroughly after handling the compound.

3. Spill Management:
» Containment: In the event of a spill, prevent further leakage or spillage if it is safe to do so.

o Cleanup: For solid spills, sweep up the material and place it into a suitable, labeled container
for disposal. Avoid generating dust. For liquid spills, absorb with an inert material.

o Ventilation: Ensure adequate ventilation during cleanup.
4. Disposal Plan:

o Waste Characterization: Unused Glycyllysine is generally considered non-hazardous
chemical waste. However, always consult local, state, and federal regulations.

o Containerization: Collect waste Glycyllysine and any contaminated materials (e.g., gloves,
weighing paper) in a designated, sealed, and clearly labeled waste container.

» Disposal Route: Dispose of the waste in accordance with all applicable environmental control
regulations. Do not dispose of it down the drain unless permitted by local wastewater
treatment regulations.[1]

Workflow for Handling and Disposal of Glycyllysine
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Glycyllysine Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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